4-Bromo-2-phenyl-1H-pyrrolo[2,3-c]pyridine

• IUPAC Name: 4-bromo-2-phenyl-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C13H9BrN2/c14-11-7-15-8-13-10(11)6-12(16-13)9-4-2-1-3-5-9/h1-8,16H
• InChI Key: XRSVLRRZVWBXHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(C=NC=C3N2)Br
• Molecular Formula: C13H9BrN2
• Molecular Weight: 273.13 g/mol

Description

4-Bromo-2-phenyl-1H-pyrrolo[2,3-c]pyridine is a heterocyclic compound that has been widely studied for its potential applications in scientific research. This compound has a unique molecular structure that makes it useful for a variety of purposes, including as a tool for studying the mechanism of action of certain biological processes. In

Mechanism of Action

The mechanism of action of 4-Bromo-2-phenyl-1H-pyrrolo[2,3-c]pyridine is not fully understood, but it is believed to act as a potent inhibitor of certain protein kinases. This compound has been shown to selectively inhibit the activity of certain protein kinases, which play a key role in many biological processes, including cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Bromo-2-phenyl-1H-pyrrolo[2,3-c]pyridine are still being studied, but it is believed to have a variety of effects on cellular processes. For example, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro. It has also been shown to affect the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Bromo-2-phenyl-1H-pyrrolo[2,3-c]pyridine in lab experiments is its high specificity for certain protein kinases. This compound has been shown to selectively inhibit the activity of certain protein kinases, which makes it a useful tool for studying the role of these kinases in biological processes. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are many future directions for research on 4-Bromo-2-phenyl-1H-pyrrolo[2,3-c]pyridine. One area of research is to further investigate the mechanism of action of this compound, in order to better understand its effects on cellular processes. Another area of research is to explore the potential therapeutic applications of this compound, particularly in the treatment of cancer and neurological disorders. Additionally, future research could focus on developing new synthesis methods for this compound, in order to improve its purity and yield.

Scientific Research Applications

4-Bromo-2-phenyl-1H-pyrrolo[2,3-c]pyridine has been used in a variety of scientific research applications, including as a tool for studying the mechanism of action of certain biological processes. For example, this compound has been used to study the role of protein kinases in cancer cell growth and proliferation. It has also been used to investigate the role of certain neurotransmitters in the brain.